Cas no 680190-25-4 (Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)-)

Technical Introduction: (2S)-Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl- is a chiral bicyclic diol characterized by a rigid molecular framework and stereochemical specificity. The compound’s structure, featuring a bicyclo[3.1.1]heptane core with hydroxyl groups at the 2- and 3-positions and methyl substituents at the 2,6,6-positions, imparts steric and electronic properties suitable for applications in asymmetric synthesis and chiral auxiliaries. Its defined stereochemistry (2S-configuration) enhances utility in enantioselective reactions, while the diol functionality offers versatility for derivatization or coordination chemistry. The compound’s stability and structural constraints make it valuable for designing ligands, catalysts, or intermediates in pharmaceutical and fine chemical synthesis.
Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)- structure
680190-25-4 structure
Product Name:Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)-
CAS No:680190-25-4
MF:C10H18O2
MW:170.248723506927
CID:4139947
Update Time:2025-05-20

Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)-
    • Inchi: 1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3/t6?,7?,8?,10-/m0/s1
    • InChI Key: MOILFCKRQFQVFS-RKSFOETPSA-N
    • SMILES: C12CC(C1(C)C)CC(O)[C@@]2(C)O

Experimental Properties

  • Density: 1.091±0.06 g/cm3(Predicted)
  • Boiling Point: 263.7±8.0 °C(Predicted)
  • pka: 14.68±0.60(Predicted)

Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-378649-1.0g
(2S)-2,6,6-trimethylbicyclo[3.1.1]heptane-2,3-diol
680190-25-4
1.0g
$0.0 2023-03-02

Additional information on Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)-

Research Briefing on Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)- (CAS: 680190-25-4)

Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)- (CAS: 680190-25-4) is a chiral bicyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of complex molecules, particularly in the development of novel drug candidates targeting neurological and metabolic disorders.

The compound's stereochemistry and rigid bicyclic framework make it an attractive scaffold for drug design, offering enhanced binding affinity and selectivity towards biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which are pivotal in treating anxiety and epilepsy. The study highlighted the compound's ability to improve pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration, compared to traditional linear analogs.

In addition to its pharmacological potential, Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)- has been investigated for its applications in asymmetric catalysis. A recent publication in Angewandte Chemie reported its use as a chiral ligand in transition-metal-catalyzed reactions, enabling the enantioselective synthesis of bioactive molecules with high yields and stereocontrol. This advancement underscores the compound's dual role as both a therapeutic agent and a tool for synthetic chemistry.

Further research has focused on optimizing the synthetic routes for this compound to enhance scalability and cost-efficiency. A 2024 study in Organic Process Research & Development detailed a novel enzymatic resolution method that significantly improved the enantiomeric purity of the (2S)-isomer, addressing previous challenges in large-scale production. This breakthrough is expected to facilitate its broader adoption in industrial and academic settings.

In conclusion, Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (2S)- (CAS: 680190-25-4) represents a promising candidate for both drug development and synthetic chemistry applications. Ongoing research aims to explore its full therapeutic potential and expand its utility in asymmetric synthesis, positioning it as a key player in the future of chemical biology and pharmaceutical innovation.

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